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Compound of Interest

Compound Name: 4-lodobenzylamine

Cat. No.: B181653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
lodobenzylamine and its hydrochloride salt. The information is curated for researchers,
scientists, and professionals in drug development who utilize this compound as a key
intermediate in the synthesis of novel therapeutic agents and other advanced materials. This
document presents quantitative data in structured tables, details the experimental
methodologies for property determination, and visualizes a key synthetic workflow.

Core Physical and Chemical Properties

4-lodobenzylamine is a substituted aromatic amine that serves as a versatile building block in
organic synthesis. Its physical properties are crucial for its handling, reaction setup, and
purification. The data presented below has been compiled from various chemical suppliers and
databases.

4-lodobenzylamine
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Property Value Reference(s)

Molecular Formula C7HsIN [1112]

Molecular Weight 233.05 g/mol [1]
White to cream to pale brown

Appearance crystals, powder, crystalline [2]
powder, lumps, or fused solid

Melting Point 41.0-51.0 °C [2]

Boiling Point 113-115 °C at 4 mmHg

Density 1.772 g/cm3 (Predicted)

Solubility Slightly soluble in water.

Sensitivity Light and air sensitive.

Storage Store at 2-8°C under an inert

atmosphere (e.g., Argon).

4-lodobenzylamine Hydrochloride

Property Value Reference(s)
Molecular Formula C7HoCIIN
Molecular Weight 269.51 g/mol

White to tan yellow powder or
Appearance

crystals.
Melting Point 299-303 °C (literature)
Solubility Soluble in water.
Sensitivity Light sensitive.

Keep in a dark place, under an
Storage inert atmosphere, at room

temperature.
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Experimental Protocols

The following sections detail the general methodologies used to determine the key physical

properties of organic compounds like 4-lodobenzylamine.

Melting Point Determination (Capillary Method)

The melting point of a solid is a key indicator of its purity and is determined as a temperature

range from the initial appearance of liquid to complete liquefaction.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)
Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-lodobenzylamine is finely
ground using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample
until a small amount of the solid enters the tube. The tube is then inverted and gently tapped
on a hard surface to pack the solid into the sealed end. This process is repeated until a
packed column of 2-3 mm in height is achieved.

Measurement: The loaded capillary tube is placed into the heating block of the melting point
apparatus. The temperature is increased rapidly to about 15-20 °C below the expected
melting point and then increased at a slower rate of 1-2 °C per minute.

Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire solid has turned into a clear liquid is recorded as the end of
the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).
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Boiling Point Determination (Microscale Method)

For determining the boiling point of small quantities of a liquid, a microscale method is
employed.

Apparatus:

Melting point apparatus

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Thermometer

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into the small test tube.

o Capillary Inversion: A capillary tube is placed inside the test tube with its open end
downwards.

o Assembly: The test tube is attached to a thermometer with the bulb of the thermometer level
with the sample. This assembly is then placed in the heating block of a melting point
apparatus.

¢ Heating and Observation: The sample is heated. As the temperature rises, a stream of
bubbles will emerge from the inverted capillary tube. The heating is continued until a steady
stream of bubbles is observed.

e Boiling Point Reading: The heating is then stopped. The liquid will begin to cool, and the
stream of bubbles will slow down and eventually stop. The temperature at which the liquid
just begins to enter the capillary tube is the boiling point of the sample.

Solubility Assessment

A gualitative assessment of solubility in various solvents provides insights into the polarity and
functional groups of a compound.
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Apparatus:

Small test tubes

Spatula or dropper

Vortex mixer (optional)

Arange of solvents (e.g., water, ethanol, diethyl ether, 5% HCI, 5% NaOH)

Procedure:

Sample Addition: Approximately 10-20 mg of the solid (or 1-2 drops of a liquid) is placed into
a small test tube.

e Solvent Addition: About 1 mL of the chosen solvent is added to the test tube.

e Mixing: The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for
thorough mixing.

o Observation: The mixture is observed to determine if the compound has dissolved
completely, partially, or not at all. For a solid, complete dissolution results in a clear solution.
For a liquid, miscibility is observed as a single phase.

e pH Testing (for aqueous solutions): If the compound dissolves in water, the pH of the solution
can be tested with litmus paper or a pH meter to determine if it is acidic or basic. 4-
lodobenzylamine, being an amine, is expected to form a basic solution.

Density Measurement of a Solid (Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.
Apparatus:
e Analytical balance

e Graduated cylinder
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e Aliquid in which the solid is insoluble (e.g., a hydrocarbon solvent for 4-lodobenzylamine,
given its slight solubility in water)

Procedure:

e Mass Measurement: A known mass of the solid is accurately weighed on an analytical
balance.

e Initial Volume: A known volume of the displacement liquid is measured in a graduated
cylinder.

o Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is
fully submerged and that no liquid splashes out.

e Final Volume: The new volume of the liquid in the graduated cylinder is recorded.

o Calculation: The volume of the solid is the difference between the final and initial liquid
volumes. The density is then calculated by dividing the mass of the solid by its volume.

Synthetic Workflow

4-lodobenzylamine is a valuable intermediate in medicinal chemistry, often used in the
synthesis of compounds with potential biological activity. One of its applications is in the
preparation of precursors for monoamine oxidase (MAOQ) inhibitors. A common synthetic route
to 4-lodobenzylamine starts from 4-lodobenzoic acid. While the direct conversion is a multi-
step process, a plausible and illustrative workflow is presented below.
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Synthesis of 4-lodobenzylamine from 4-lodobenzoic Acid

Step 1: Amide Formation

4-lodobenzoic Acid

ctivation

SOCI2 or (COCI)2

4-lodobenzoyl chloride

mination

4-lodobenzamide

Step 2: Reduction

4-lodobenzylamine

Quenching

Agqueous Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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